![molecular formula C11H13N3O B2497863 2-(5,6-dimethyl-1H-benzimidazol-1-yl)acetamide CAS No. 953847-76-2](/img/structure/B2497863.png)
2-(5,6-dimethyl-1H-benzimidazol-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(5,6-dimethyl-1H-benzimidazol-1-yl)acetamide is a chemical compound with the linear formula C11H12O2N2 . It is a solid substance . This compound is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI string 1S/C11H12N2O2/c1-7-3-9-10(4-8(7)2)13(6-12-9)5-11(14)15/h3-4,6H,5H2,1-2H3, (H,14,15) . Theoretical and actual NMR chemical shifts were found to be quite similar . The UV-vis spectrum of a related compound, 21HBMBA, was investigated, and the calculated HOMO and LUMO energies reveal that charge transfer happens within the molecule .Physical And Chemical Properties Analysis
This compound is a solid . It is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers .Scientific Research Applications
Antimicrobial Activity
Benzimidazole derivatives, including 2-(5,6-dimethyl-1H-benzimidazol-1-yl)acetamide , have shown promise as antimicrobial agents. Researchers have reported a novel series of 2-substituted benzimidazole derivatives with antibacterial activity against Staphylococcus aureus, Staphylococcus epidermidis, Klebsiella pneumoniae, and Escherichia coli. Additionally, these derivatives exhibited antifungal activity against Candida albicans and Aspergillus niger .
Catalyst for Dimethyl Carbonate Synthesis
Interestingly, this compound has been used as a catalyst for the synthesis of dimethyl carbonate (DMC) from methanol and carbon dioxide (CO₂), in the presence of dicyclohexyl carbodiimide (DCC) as a promoter .
Antioxidant Properties
Certain derivatives of 2-(5,6-dimethyl-1H-benzimidazol-1-yl)acetamide exhibit antioxidant activity. Compounds 3e, 3f, 3g, 3h, 3j, and 3l demonstrated significant radical scavenging and ferrous ion chelating activity. These properties are valuable for potential therapeutic applications .
Inhibition of TrmD Enzyme
The compound 2-{[6-(1H-benzimidazol-2-yl)-3,5-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl]thio}-N-(4-isopropylphenyl)acetamide has been investigated for its antimicrobial activity. It showed the highest affinity to the TrmD inhibitor’s binding site, making it a potential candidate for drug development .
Tuberculosis Treatment
A clubbed series of triazoles with fluorine benzimidazole derivatives was synthesized and screened for H37Rv inhibitor activity as a potential treatment for tuberculosis. These compounds demonstrated significant antimicrobial and antimycobacterial effects .
Vitamin B12 Biosynthesis
The benzimidazole ring system is integral to the structure of vitamin B12 . Specifically, 5,6-dimethyl-l-(α-d-ribofuranosyl)benzimidazole plays a crucial role in vitamin B12 biosynthesis. This discovery sparked interest in benzimidazole-based compounds for treating parasitic diseases .
Safety and Hazards
properties
IUPAC Name |
2-(5,6-dimethylbenzimidazol-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O/c1-7-3-9-10(4-8(7)2)14(6-13-9)5-11(12)15/h3-4,6H,5H2,1-2H3,(H2,12,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWCAUGSWPOZEHM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1C)N(C=N2)CC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5,6-dimethyl-1H-benzimidazol-1-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.